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Compound of Interest

Compound Name: BranchAmin

CAS No.: 308062-69-3

Cat. No.: B1667502

Get Quote

Introduction: The Critical First Step in BCAA
Research
BranchAmin, a precise 1:1:1 formulation of the essential branched-chain amino acids

(BCAAs) L-leucine, L-isoleucine, and L-valine, is a fundamental tool in metabolic research,

drug development, and cellular physiology studies.[1] These amino acids are pivotal regulators

of protein synthesis, signaling pathways (such as mTOR), and energy homeostasis.[2] The

integrity of experimental data derived from using BranchAmin is directly dependent on the

accuracy, purity, and stability of the prepared solutions. An improperly prepared stock solution

can introduce significant variability, leading to non-reproducible results and flawed conclusions.

This document provides a comprehensive, field-proven guide for researchers, scientists, and

drug development professionals on the preparation, storage, and handling of BranchAmin
stock solutions. Moving beyond a simple list of steps, this guide explains the scientific rationale

behind each procedural choice, establishing a self-validating system to ensure the highest

degree of experimental fidelity.
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BranchAmin: Physicochemical Profile &
Specifications
A thorough understanding of the reagent's properties is essential for proper handling. The key

specifications for BranchAmin are summarized below.

Property Value Source

Synonyms
BACC, Branched-chain amino

acids, Ganlaoqin
[1]

IUPAC Name
L-isoleucine compound with L-

leucine and L-valine (1:1:1)
[1]

Appearance Solid powder [1]

Molecular Formula C₁₇H₃₇N₃O₆ [1]

Molecular Weight 379.49 g/mol [1]

General Solubility
Soluble in DMSO. Aqueous

solubility is pH-dependent.
[1][3]

Solid Storage

Short-term (days-weeks): 0-

4°C; Long-term (months-

years): -20°C.

[1]

Core Principles: The Science of Solution Integrity
The preparation of a reliable stock solution is governed by key principles of chemistry and

biology. Adherence to these principles ensures the compound remains stable, soluble, and

active.

The Strategic Choice of Solvent
The primary decision in preparing a BranchAmin stock is the choice of solvent. This choice is

dictated by the required concentration and the tolerance of the downstream experimental

system.
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Dimethyl Sulfoxide (DMSO): A powerful organic solvent capable of dissolving a wide range of

molecules, including BranchAmin, at high concentrations (e.g., ≥100 mM).[4][5]

Expertise: DMSO is ideal for creating highly concentrated master stocks, which minimizes

the volume added to an experiment, thereby reducing potential solvent-induced artifacts.

[4] However, DMSO can be cytotoxic at final concentrations above 0.1-0.5%, necessitating

careful dilution schemes.[6]

Trustworthiness: When diluting a DMSO stock into an aqueous buffer or cell culture

medium, rapid changes in polarity can cause the compound to precipitate. The most

reliable method is to perform initial serial dilutions in DMSO before the final dilution into

the aqueous medium.

Sterile, Nuclease-Free Water: As a mixture of amino acids, BranchAmin has inherent

solubility in water, which is the most biologically compatible solvent.

Expertise: Aqueous solubility of amino acids is highly dependent on pH.[3] Solubility is

lowest near the isoelectric point (pI) and increases as the pH moves away from the pI.[3]

For BCAAs, which are largely neutral, solubility in pure water may be limited for high

concentrations. Gentle heating or minor pH adjustments can aid dissolution.[7]

Trustworthiness: An aqueous stock eliminates concerns of solvent toxicity. However,

aqueous solutions are more susceptible to microbial contamination and chemical

degradation over time. Therefore, sterile handling and filtration are mandatory, and storage

duration may be shorter than for DMSO stocks.[8]

Workflow for Stock Solution Preparation
The overall process, from receiving the lyophilized powder to storing validated aliquots, follows

a systematic workflow designed to maintain compound integrity at every stage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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